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Compound of Interest

Compound Name: gamma-Asarone

Cat. No.: B1211814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and solubility of y-asarone. The information is curated for researchers, scientists,
and professionals involved in drug development and related fields. All quantitative data is
presented in clear, structured tables, and detailed experimental protocols are provided for key
characterization methods.

Physicochemical Properties of y-Asarone

y-Asarone, with the IUPAC name 1,2,4-trimethoxy-5-(prop-2-en-1-yl)benzene, is a naturally
occurring phenylpropanoid.[1][2] Its fundamental physicochemical characteristics are
summarized in the table below.
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Property Value Reference
Molecular Formula C12H1603 [1112]
Molecular Weight 208.25 g/mol [1]

CAS Number 5353-15-1 [1][2]

Physical State

Solid at room temperature

[1]

Melting Point

25°C

[1]

Boiling Point

167-168 °C at 12 mmHg

[3]

logP (Octanol/Water)

3.1

[1]

Solubility Profile of y-Asarone

The solubility of a compound is a critical parameter in drug development, influencing its
absorption, distribution, metabolism, and excretion (ADME) profile. y-Asarone is generally
characterized by its limited solubility in water and higher solubility in organic solvents.[4]

Solvent Solubility Reference
Water 87.26 mg/L (estimated) [5]

Ethanol Soluble [41[6]
Methanol Soluble [4]

Dimethyl Sulfoxide (DMSO)

~11 mg/mL (for a-asarone)

[7]

Dimethylformamide (DMF)

~16 mg/mL (for a-asarone)

[7]

Chloroform

Soluble

[4]

Acetone

Soluble

[6]

Note: Quantitative solubility data for y-asarone in many organic solvents is not readily available.
The data for a-asarone in DMSO and DMF is provided as an estimate for the related isomer.

Experimental Protocols
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The following sections detail standardized experimental procedures for determining the key
physicochemical properties of y-asarone.

Melting Point Determination

The melting point of y-asarone can be determined using the capillary method.

Workflow for Melting Point Determination

Click to download full resolution via product page

Caption: Workflow for determining the melting point of y-asarone.

Boiling Point Determination

Due to its relatively high boiling point, the boiling point of y-asarone is best determined under
reduced pressure to prevent decomposition.

Experimental Setup for Boiling Point Determination
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Distillation Apparatus
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Caption: A simplified diagram of a vacuum distillation apparatus.

Octanol-Water Partition Coefficient (logP) Determination

The shake-flask method is a standard technique for the experimental determination of logP.

Workflow for logP Determination (Shake-Flask Method)
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Preparation:
Prepare a stock solution of y-asarone in a suitable solvent.

'

Partitioning:
Add a known volume of the stock solution to a mixture of n-octanol and water.

'

Equilibration:
Shake the mixture vigorously for a set period to allow for partitioning.

'

Phase Separation:
Centrifuge the mixture to ensure complete separation of the octanol and aqueous layers.

'

Concentration Analysis:
Determine the concentration of y-asarone in both phases using a suitable analytical method (e.g., HPLC-UV).

'

Calculation:
Calculate the partition coefficient (P) and then logP.

Click to download full resolution via product page

Caption: A stepwise workflow for determining the logP of y-asarone.

Solubility Determination

The equilibrium solubility of y-asarone in various solvents can be determined by the shake-flask
method.

Workflow for Solubility Determination
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Caption: A general workflow for determining the equilibrium solubility.

Signaling Pathways

While the specific signaling pathways of y-asarone are not as extensively studied as its
isomers, research on a- and [3-asarone provides insights into potential mechanisms of action.
These isomers have been shown to modulate key signaling pathways involved in
neuroprotection and inflammation.[8]

Notably, B-asarone has been found to inhibit the NF-kB and JNK signaling pathways in
lipopolysaccharide-activated microglia cells.[9] Furthermore, both a- and 3-asarone have been
reported to activate pro-survival pathways such as PI3K/Akt and ERK/CREB/BDNF.[8]

Potential Signaling Pathways Modulated by Asarone Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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